Cas no 178172-34-4 (Tert-butyl 2-hydroxyazepane-1-carboxylate)
Tert-butyl 2-hydroxyazepane-1-carboxylate is a protected azepane derivative featuring a hydroxyl group at the 2-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound is valuable in organic synthesis, particularly in the preparation of pharmacologically active molecules, due to its stability and ease of further functionalization. The Boc group enhances solubility in organic solvents and facilitates selective deprotection under mild acidic conditions. The hydroxyl group offers a reactive site for modifications, enabling the synthesis of diverse heterocyclic scaffolds. Its structural features make it a versatile intermediate in medicinal chemistry and peptide mimetics development.
178172-34-4 structure
Product Name:Tert-butyl 2-hydroxyazepane-1-carboxylate
CAS No:178172-34-4
MF:C11H21NO3
MW:215.289343595505
CID:1365386
PubChem ID:10512866
Update Time:2025-06-07
Tert-butyl 2-hydroxyazepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 2-hydroxyazepane-1-carboxylate
- DTXSID90441064
- Tert-butyl2-hydroxyazepane-1-carboxylate
- CS-0376866
- AKOS015962868
- 1H-Azepine-1-carboxylic acid, hexahydro-2-hydroxy-, 1,1-dimethylethyl ester
- EN300-134869
- 178172-34-4
-
- Inchi: 1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h9,13H,4-8H2,1-3H3
- InChI Key: YUMNPYZNPVXWGB-UHFFFAOYSA-N
- SMILES: O(C(N1CCCCCC1O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 215.15223
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 310.6±35.0 °C at 760 mmHg
- Flash Point: 141.7±25.9 °C
- PSA: 49.77
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Tert-butyl 2-hydroxyazepane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl 2-hydroxyazepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B704223-5mg |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704223-10mg |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B704223-50mg |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 50mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM389333-250mg |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 95%+ | 250mg |
$384 | 2023-02-17 | |
| Chemenu | CM389333-500mg |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 95%+ | 500mg |
$512 | 2023-02-17 | |
| Chemenu | CM389333-1g |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 95%+ | 1g |
$640 | 2023-02-17 | |
| Chemenu | CM389333-5g |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 95%+ | 5g |
$1897 | 2023-02-17 | |
| Chemenu | CM389333-10g |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 95%+ | 10g |
$2814 | 2023-02-17 | |
| Enamine | EN300-134869-0.05g |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 0.05g |
$229.0 | 2023-02-15 | ||
| Enamine | EN300-134869-0.1g |
tert-butyl 2-hydroxyazepane-1-carboxylate |
178172-34-4 | 0.1g |
$342.0 | 2023-02-15 |
Tert-butyl 2-hydroxyazepane-1-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
178172-34-4 (Tert-butyl 2-hydroxyazepane-1-carboxylate) Related Products
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- 1279821-90-7(N-tert-Butyloxycarbonyl-2-ethyl-pyrrolidine)
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- 195964-51-3(1-boc-2-methoxy-piperidine)
- 106412-40-2(1-Pyrrolidinecarboxylicacid, 2-ethoxy-, 1,1-dimethylethyl ester)
- 111054-63-8(1-Piperidinecarboxylicacid, 2-hydroxy-, ethyl ester)
- 86953-81-3(tert-butyl 2-hydroxypiperidine-1-carboxylate)
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